Cas no 1805434-10-9 (2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine)

• Product Name: 2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine
• CAS No: 1805434-10-9
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4882180
• Update Time: 2025-10-29

2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine

• Inchi： 1S/C7H5F3IN/c1-3-4(8)2-12-6(5(3)11)7(9)10/h2,7H,1H3
• InChI Key： INIGRPADANYMNK-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine

2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine (CAS No. 1805434-10-9): A Comprehensive Overview

2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine (CAS No. 1805434-10-9) is a fluorinated and iodinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique difluoromethyl and iodo substitutions, exhibits remarkable potential in drug discovery and material science. Researchers and industry professionals frequently search for terms like "2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine synthesis", "CAS 1805434-10-9 applications", and "fluoro-iodo pyridine derivatives", highlighting its growing relevance in modern chemistry.

The molecular structure of 2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine features a pyridine ring substituted with a difluoromethyl group at the 2-position, a fluoro at the 5-position, an iodo at the 3-position, and a methyl group at the 4-position. This combination of substituents enhances its reactivity and makes it a valuable intermediate in the synthesis of complex molecules. Recent studies have explored its role in cross-coupling reactions, a hot topic in organic chemistry, where it serves as a versatile building block for creating biologically active compounds.

One of the most searched questions related to this compound is: "What are the applications of 2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine in medicinal chemistry?" The answer lies in its ability to act as a precursor for fluorinated pharmaceuticals, which are increasingly important due to their enhanced metabolic stability and bioavailability. The difluoromethyl group is particularly noteworthy, as it mimics the properties of a hydroxyl or carbonyl group, making it a valuable motif in drug design.

In agrochemical research, 2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine is being investigated for its potential as a key intermediate in the development of novel pesticides. The fluoro and iodo substitutions contribute to the compound's ability to interact with biological targets, a feature that aligns with the growing demand for environmentally friendly agrochemicals. Searches for "fluoro-iodo pyridine pesticides" and "CAS 1805434-10-9 agrochemical uses" reflect this emerging trend.

The synthesis of 2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine typically involves multi-step reactions, including halogenation and fluorination processes. Researchers often look for "efficient synthesis methods for 2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine", as optimizing these pathways is crucial for scaling up production. Recent advancements in catalytic fluorination have improved the efficiency of introducing fluorine atoms into organic molecules, making the synthesis of such compounds more accessible.

Another area of interest is the compound's role in material science. The iodo substitution makes it a candidate for use in organic electronics, where halogenated compounds are often employed to modify the electronic properties of materials. Queries like "iodo-pyridine derivatives in OLEDs" and "fluorinated pyridines for electronic materials" underscore the intersection of chemistry and technology in this field.

From a commercial perspective, the demand for 2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine is expected to rise, driven by its applications in pharmaceuticals and agrochemicals. Market analyses frequently cite "fluoro-iodo pyridine market trends" and "CAS 1805434-10-9 suppliers" as key search terms, reflecting the compound's economic potential. Manufacturers are increasingly focusing on sustainable production methods to meet regulatory and environmental standards.

Safety and handling of 2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine are also common concerns among users. While it is not classified as a hazardous material, proper storage and handling protocols are essential to ensure its stability. Searches for "CAS 1805434-10-9 safety data" and "fluoro-iodo pyridine handling guidelines" indicate the importance of this information for laboratory and industrial settings.

In summary, 2-(Difluoromethyl)-5-fluoro-3-iodo-4-methylpyridine (CAS No. 1805434-10-9) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, combined with the growing interest in fluorinated and iodinated compounds, position it as a key player in modern chemical research and industry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point for innovation and development.